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Introduction
Enfumafungin is a naturally occurring triterpene glycoside that has garnered significant

interest in the field of antifungal drug development.[1][2] Isolated from the endophytic fungus

Hormonema carpetanum, it exhibits potent activity against a broad range of fungal pathogens,

including clinically relevant species such as Candida and Aspergillus.[1][3][4] Its unique mode

of action, targeting the fungal cell wall through the inhibition of (1,3)-β-D-glucan synthase, has

made it a valuable lead compound for the development of new antifungal agents.[1][5][6] This

technical guide provides a comprehensive overview of the chemical structure and

stereochemistry of enfumafungin, along with the experimental methodologies employed for its

characterization.

Chemical Structure
Enfumafungin is classified as a fernene-type triterpenoid, a class of natural products

characterized by a specific pentacyclic carbon skeleton.[7] Its structure is distinguished by the

presence of a glycosidic linkage to a glucose moiety and several key functional groups that are

crucial for its biological activity.

The core structure of enfumafungin consists of a pentacyclic triterpene backbone.[8] This

aglycone is attached to a β-D-glucopyranosyl unit at the C-3 position via an O-glycosidic bond.

[7][8] Other notable structural features include an acetate group at the C-2 position, a
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carboxylic acid at C-19, and a hemiacetal functionality involving the E-ring.[7][8] The molecular

formula of enfumafungin is C₃₈H₆₀O₁₂.[5][9]

Table 1: Physicochemical and Structural Properties of Enfumafungin

Property Value Reference

Molecular Formula C₃₈H₆₀O₁₂ [5][9]

Molecular Weight 708.88 g/mol [9][10]

Class Triterpene Glycoside [1][5]

Core Skeleton Fernene-type [7]

Key Functional Groups
Glucose unit, Acetate group,

Hemiacetal, Carboxylic acid
[7]

Stereochemistry and Hemiacetal Epimerization
A critical aspect of enfumafungin's stereochemistry is the presence of a hemiacetal moiety,

which leads to the existence of two interconverting epimers at the C-25 position (25S and 25R).

[2][8] This epimerization occurs due to the chemical lability of the hemiacetal group, which can

undergo ring-opening and closing in solution.[8] This dynamic equilibrium complicates

purification and structural analysis, as evidenced by the appearance of duplicated signals in

NMR spectra.[8] The primary structure of the major component and the relative

stereochemistry were determined through extensive NMR analysis and by comparison with

related compounds, as well as through the preparation of methylacetal derivatives to lock the

conformation.[2][5]

Experimental Protocols for Structural Elucidation
The determination of enfumafungin's complex structure required a combination of

spectroscopic techniques and chemical derivatization.

Isolation and Purification
Enfumafungin is typically isolated from fermentations of Hormonema sp.[2][5] The process

generally involves:
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Extraction: The fermentation broth is extracted with an organic solvent such as methyl ethyl

ketone.[5]

Partitioning and Chromatography: The crude extract is then subjected to partitioning and

multiple rounds of chromatography, including high-performance liquid chromatography

(HPLC), to isolate the active compound.[5]

Spectroscopic Analysis
Mass Spectrometry (MS): High-resolution Fast Atom Bombardment Mass Spectrometry

(FAB-MS) was instrumental in determining the molecular formula of enfumafungin as

C₃₈H₆₀O₁₂.[5] Mass spectral fragmentation patterns also provided initial evidence for the

presence of a hexose sugar and an acetate moiety.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: A comprehensive suite of one- and two-

dimensional NMR experiments was employed to elucidate the atom connectivity and relative

stereochemistry. The observation of doubled signals in ¹H and ¹³C NMR spectra was a key

indicator of the presence of interconverting epimers.[8] While specific acquisition parameters

are not detailed in the cited literature, standard experiments would have included ¹H, ¹³C,

COSY, HSQC, and HMBC to establish the carbon skeleton and the positions of functional

groups. The structure was further confirmed by comparing the spectral data with those of

known related compounds.[2][7]

Chemical Derivatization
To overcome the challenges posed by the hemiacetal epimerization and to confirm the relative

stereochemistry, methylacetal derivatives of enfumafungin were prepared.[2][5] This chemical

modification stabilizes the anomeric center, allowing for unambiguous structural assignment

through spectroscopic analysis of the individual, non-interconverting diastereomers.[2]

Mechanism of Action and Signaling Pathway
Enfumafungin exerts its antifungal effect by specifically inhibiting the enzyme (1,3)-β-D-glucan

synthase.[1][5][6] This enzyme is essential for the biosynthesis of β-glucan, a critical

component of the fungal cell wall that provides structural integrity.[8][11] By inhibiting this

enzyme, enfumafungin disrupts cell wall synthesis, leading to osmotic instability and ultimately

fungal cell death.[6] It is important to note that enfumafungin appears to bind to a different site
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on the glucan synthase complex than the echinocandin class of antifungals, which also target

this enzyme.[7]

Enfumafungin Inhibition

β-1,3-Glucan Synthase
β-1,3-Glucan Synthesis Fungal Cell Wall

Integrity Disruption
Disruption of Fungal Cell Lysis

Click to download full resolution via product page

Caption: Mechanism of action of Enfumafungin.

Biosynthesis of Enfumafungin
The biosynthesis of enfumafungin begins with the cyclization of squalene, a common

precursor for triterpenoids.[7] A key enzyme in this pathway is the enfumafungin synthase

(efuA), a novel multifunctional enzyme that possesses both a terpene cyclase and a

glycosyltransferase domain.[7][12] The terpene cyclase domain catalyzes the formation of the

fernane skeleton, while the glycosyltransferase domain attaches the glucose moiety.[7][12]

Subsequent modifications, including acetylation and oxidative cleavage of the E-ring, are

carried out by other enzymes in the biosynthetic gene cluster to yield the final enfumafungin
molecule.[7][12]
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Caption: Proposed biosynthetic pathway of Enfumafungin.

Experimental Workflow: Isolation and Identification
The following diagram outlines a typical workflow for the isolation and structural

characterization of enfumafungin from a fungal fermentation.
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Caption: Experimental workflow for Enfumafungin.

Conclusion
Enfumafungin possesses a complex and fascinating chemical structure, characterized by a

fernane-type triterpene core, a glucose moiety, and a dynamic hemiacetal functionality. The

elucidation of its structure and stereochemistry has been a challenging endeavor, requiring a

sophisticated combination of spectroscopic and chemical methods. A thorough understanding
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of its structural features is paramount for the rational design and semi-synthesis of novel

derivatives with improved pharmacokinetic and pharmacodynamic properties, as exemplified by

the development of the clinical candidate ibrexafungerp.[7][12] The continued study of

enfumafungin and its analogs holds great promise for the development of the next generation

of antifungal therapeutics.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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